(3As,4R,5R,7aS)-7-bromo-2,2-dimethyl-3a,4,5,7a-tetrahydro-1,3-benzodioxole-4,5-diol
(3As,4R,5R,7aS)-7-bromo-2,2-dimethyl-3a,4,5,7a-tetrahydro-1,3-benzodioxole-4,5-diol
Brand Name:
Vulcanchem
CAS No.:
130669-72-6
VCID:
VC0151458
InChI:
InChI=1S/C9H13BrO4/c1-9(2)13-7-4(10)3-5(11)6(12)8(7)14-9/h3,5-8,11-12H,1-2H3/t5-,6-,7-,8+/m1/s1
SMILES:
CC1(OC2C(C(C=C(C2O1)Br)O)O)C
Molecular Formula:
C9H13BrO4
Molecular Weight:
265.1 g/mol
(3As,4R,5R,7aS)-7-bromo-2,2-dimethyl-3a,4,5,7a-tetrahydro-1,3-benzodioxole-4,5-diol
CAS No.: 130669-72-6
Main Products
VCID: VC0151458
Molecular Formula: C9H13BrO4
Molecular Weight: 265.1 g/mol
| CAS No. | 130669-72-6 |
|---|---|
| Product Name | (3As,4R,5R,7aS)-7-bromo-2,2-dimethyl-3a,4,5,7a-tetrahydro-1,3-benzodioxole-4,5-diol |
| Molecular Formula | C9H13BrO4 |
| Molecular Weight | 265.1 g/mol |
| IUPAC Name | (3aS,4R,5R,7aS)-7-bromo-2,2-dimethyl-3a,4,5,7a-tetrahydro-1,3-benzodioxole-4,5-diol |
| Standard InChI | InChI=1S/C9H13BrO4/c1-9(2)13-7-4(10)3-5(11)6(12)8(7)14-9/h3,5-8,11-12H,1-2H3/t5-,6-,7-,8+/m1/s1 |
| Standard InChIKey | UGCLVZMHFRQWFL-XUTVFYLZSA-N |
| Isomeric SMILES | CC1(O[C@H]2[C@@H]([C@@H](C=C([C@H]2O1)Br)O)O)C |
| SMILES | CC1(OC2C(C(C=C(C2O1)Br)O)O)C |
| Canonical SMILES | CC1(OC2C(C(C=C(C2O1)Br)O)O)C |
| PubChem Compound | 10106894 |
| Last Modified | Nov 11 2021 |
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